Cas no 804565-39-7 (Potassium trans-1-propenyltrifluoroborate)
Potassium trans-1-propenyltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, ease of handling, and compatibility with a wide range of palladium catalysts. The trans-1-propenyl group enables efficient introduction of an alkenyl moiety into target molecules, making it valuable in synthetic organic chemistry. The trifluoroborate anion enhances solubility in aqueous and polar organic solvents, facilitating reaction optimization. This reagent is particularly useful for constructing complex alkenes with high stereoselectivity, offering reliable performance in pharmaceutical and materials science applications. Its shelf-stable nature ensures consistent reactivity over extended storage periods.
804565-39-7 structure
Product name:Potassium trans-1-propenyltrifluoroborate
Potassium trans-1-propenyltrifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- POTASSIUM (E)-PROPENYL-1-TRIFLUOROBORATE
- Potassium (E)-trifluoro(prop-1-en-1-yl)borate
- potassium,trifluoro-[(E)-prop-1-enyl]boranuide
- Borate(1-), trifluoro-(1E)-1-propen-1-yl-, potassium (1:1), (T-4)-
- Potassium trans-1-propenyltrifluoroborate, 97%
- 1902198-18-8
- Potassium (E)-trifluoro(prop-1-enyl)borate
- 951039-45-5
- POTASSIUM (E)-1-PROPENYL-1-TRIFLUOROBORATE
- MFCD09992882
- EN300-761376
- RLDWVFWDURMTAV-SQQVDAMQSA-N
- DB-173227
- Potassium(E)-trifluoro(prop-1-en-1-yl)borate
- potassium trifluoro[(1E)-prop-1-en-1-yl]boranuide
- 804565-39-7
- potassium;trifluoro-[(E)-prop-1-enyl]boranuide
- POTASSIUM TRIFLUORO(PROP-1-EN-1-YL)BORANUIDE
- Potassium trifluoro(prop-1-en-1-yl)borate
- EN300-7383917
- Potassium(E)-propenyl-1-trifluoroborate
- A51250
- Potassium trans-1-propenyltrifluoroborate
-
- MDL： MFCD09992882
- Inchi： InChI=1S/C3H5BF3.K/c1-2-3-4(5,6)7;/h2-3H,1H3;/q-1;+1/b3-2+;
- InChI Key： RLDWVFWDURMTAV-SQQVDAMQSA-N
- SMILES： C/C=C/[B-](F)(F)F.[K+]
Computed Properties
- Exact Mass: 148.0073463Da
- Monoisotopic Mass: 148.0073463Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 77.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Melting Point: 81-85 °C
Potassium trans-1-propenyltrifluoroborate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H315-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 37/38-41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
Potassium trans-1-propenyltrifluoroborate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-761376-1.0g |
potassium trifluoro(prop-1-en-1-yl)boranuide |
804565-39-7 | 95% | 1.0g |
$1414.0 | 2024-05-23 | |
| Enamine | EN300-761376-5.0g |
potassium trifluoro(prop-1-en-1-yl)boranuide |
804565-39-7 | 95% | 5.0g |
$4102.0 | 2024-05-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P10482-25g |
Potassium (E)-1-propenyl-1-trifluoroborate |
804565-39-7 | 95% | 25g |
14288.0CNY | 2021-07-13 | |
| Frontier Specialty Chemicals | P10482-25 g |
Potassium (E)-1-propenyl-1-trifluoroborate |
804565-39-7 | 25g |
$ 1,083.00 | 2022-11-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P10482-5g |
Potassium (E)-1-propenyl-1-trifluoroborate |
804565-39-7 | 95% | 5g |
4018CNY | 2021-05-08 | |
| Enamine | EN300-761376-0.5g |
potassium trifluoro(prop-1-en-1-yl)boranuide |
804565-39-7 | 95% | 0.5g |
$1357.0 | 2024-05-23 | |
| Aaron | AR00G4WP-15g |
Borate(1-), trifluoro-(1E)-1-propenyl-, potassium, (T-4)- |
804565-39-7 | 97% | 15g |
$667.00 | 2025-03-21 | |
| A2B Chem LLC | AH51757-1g |
Borate(1-), trifluoro-(1E)-1-propenyl-, potassium, (T-4)- |
804565-39-7 | 97% ; | 1g |
$268.00 | 2024-04-19 | |
| Enamine | EN300-761376-10.0g |
potassium trifluoro(prop-1-en-1-yl)boranuide |
804565-39-7 | 95% | 10.0g |
$6082.0 | 2024-05-23 | |
| Aaron | AR00G4WP-10g |
Borate(1-), trifluoro-(1E)-1-propenyl-, potassium, (T-4)- |
804565-39-7 | 97% | 10g |
$459.00 | 2025-03-21 |
Potassium trans-1-propenyltrifluoroborate Related Literature
-
Didier F. Vargas,Enrique L. Larghi,Teodoro S. Kaufman RSC Adv. 2019 9 33096
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:804565-39-7)Potassium trans-1-propenyltrifluoroborate
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):562.0/525.0/1996.0